Cas no 921598-92-7 (9,10-Anthracenedione, 1,4-bis(5-bromo-2-thienyl)-)

• Product Name: 9,10-Anthracenedione, 1,4-bis(5-bromo-2-thienyl)-
• CAS No: 921598-92-7
• MF: C₂₂H₁₀Br₂O₂S₂
• MW: 530.251601696014
• CID: 744432
• PubChem ID: 71422267
• Update Time: 2025-04-19

9,10-Anthracenedione, 1,4-bis(5-bromo-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,4-bis(5-bromo-2-thienyl)-
• 1,4-bis(5-bromothiophen-2-yl)anthracene-9,10-dione
• 921598-92-7
• DTXSID50841304

• Inchi： 1S/C22H10Br2O2S2/c23-17-9-7-15(27-17)13-5-6-14(16-8-10-18(24)28-16)20-19(13)21(25)11-3-1-2-4-12(11)22(20)26/h1-10H
• InChI Key： SKAYETUFWVJRKS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC=C(C3=CC=C(S3)Br)C3C(C4C=CC=CC=4C(C=32)=O)=O)S1

Computed Properties

• Exact Mass: 529.84685g/mol
• Monoisotopic Mass: 527.84890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 90.6Ų